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Compound of Interest

Compound Name:
4-Chloro-8-

(trifluoromethoxy)quinazoline

CAS No.: 959237-19-5

Cat. No.: B13658644

Get Quote

A Pivotal Scaffold for Fluorinated Kinase Inhibitors
Executive Summary
4-Chloro-8-(trifluoromethoxy)quinazoline is a specialized electrophilic intermediate used

primarily in the synthesis of Epidermal Growth Factor Receptor (EGFR) inhibitors.

Distinguished by the 8-trifluoromethoxy (-OCF₃) group, this scaffold offers superior metabolic

stability and lipophilicity compared to its 8-chloro or 8-methyl counterparts.

While the 4-chloro derivative is often generated in situ due to its hydrolytic sensitivity, its stable

precursor, 2-Amino-3-(trifluoromethoxy)benzoic acid (CAS 561304-41-4), serves as the

commercial anchor for this chemical series. This guide outlines the validated synthetic pathway,

physicochemical advantages, and handling protocols for this high-value intermediate.[1]
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Property Data

Chemical Name 4-Chloro-8-(trifluoromethoxy)quinazoline

Molecular Formula

Molecular Weight 248.59 g/mol

Primary Precursor CAS
561304-41-4 (2-Amino-3-

(trifluoromethoxy)benzoic acid)

Physical State Off-white to pale yellow solid (low melting point)

Solubility
Soluble in DCM, THF, Ethyl Acetate; reacts with

water/alcohols.

Stability
Moisture sensitive (hydrolyzes to quinazolin-

4(3H)-one). Store under Argon at -20°C.

Structural Advantage: The -OCF₃ Effect
The 8-position substituent on the quinazoline ring dictates the binding mode in the ATP-binding

pocket of kinases.

Lipophilicity: The -OCF₃ group (Hansch

) is significantly more lipophilic than -Cl (

) or -CH₃ (

), enhancing membrane permeability.

Metabolic Blockade: The strong C-F bonds prevent oxidative metabolism at the 8-position,

extending the drug's half-life (

).

Electronic Modulation: It acts as a moderate electron-withdrawing group (

), increasing the electrophilicity at C4, thereby facilitating

reactions with aniline nucleophiles.
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Validated Synthetic Pathway
The synthesis is a two-stage process starting from the commercially available anthranilic acid

derivative. The workflow prioritizes the isolation of the stable quinazolinone intermediate before

activating it to the reactive chloride.

Diagram 1: Synthetic Route & Mechanism
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Caption: Step-wise synthesis from the stable benzoic acid precursor to the reactive kinase

inhibitor scaffold.

Experimental Protocols
Step 1: Synthesis of 8-(Trifluoromethoxy)quinazolin-
4(3H)-one
Objective: Cyclize the anthranilic acid precursor to form the stable quinazolinone core.

Reagents:

2-Amino-3-(trifluoromethoxy)benzoic acid (1.0 eq)[2]

Formamidine acetate (1.5 eq)

Ethanol (anhydrous, 10 V)

Procedure:

Charge a round-bottom flask with the benzoic acid derivative and ethanol.

Add formamidine acetate in a single portion.

Heat the mixture to reflux (
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) for 6–12 hours. Monitor by LC-MS for the disappearance of the starting material (

222).

Cool the reaction to room temperature. The product often precipitates.

Concentrate the solvent to ~20% volume if no precipitate forms, then add cold water.

Filter the solid, wash with cold water and diethyl ether.

Yield Expectation: 80–90%.

Validation:

NMR (DMSO-

) should show a singlet at

ppm (H-2 proton).

Step 2: Chlorination to 4-Chloro-8-
(trifluoromethoxy)quinazoline
Objective: Convert the stable lactam to the reactive chloro-imidate. Note: Perform in a fume

hood due to toxic vapors.

Reagents:

8-(Trifluoromethoxy)quinazolin-4(3H)-one (1.0 eq)

Phosphorus oxychloride (

) (5.0 eq - acts as solvent/reagent)

-Diisopropylethylamine (DIPEA) (1.0 eq - catalyst)

Procedure:

Place the quinazolinone in a dry flask under Argon.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13658644/docs?utm_src=pdf-body#technical-monograph-4-chloro-8-trifluoromethoxy-quinazoline
https://www.benchchem.com/product/b13658644/docs?utm_src=pdf-body#technical-monograph-4-chloro-8-trifluoromethoxy-quinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13658644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully add

(exothermic).

Add DIPEA dropwise.

Heat to reflux (

) for 2–4 hours. The suspension should clear to a yellow solution.

Work-up (Critical): Remove excess

under reduced pressure.

Dissolve the residue in anhydrous DCM.

Pour the organic layer slowly into a stirred mixture of ice and saturated

. Do not add water to the acid chloride directly.

Separate the organic layer, dry over

, and concentrate.

Storage: Use immediately for the next step or store under Argon at -20°C.

Applications in Drug Discovery[1][4][5][6]
This scaffold is a bioisostere for the 8-methyl/chloro core found in first-generation EGFR

inhibitors. The introduction of the 8-OCF₃ group is a strategic modification in Lead Optimization.

SAR Logic: The 8-Position
In the EGFR kinase domain (e.g., L858R mutation), the quinazoline core binds to the hinge

region (Met793).

Steric Bulk: The -OCF₃ group is bulky. It fills the hydrophobic pocket near the gatekeeper

residue, potentially improving selectivity against wild-type EGFR or addressing T790M

resistance mutations.
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Solubility: Many quinazolines suffer from poor aqueous solubility. The -OCF₃ group disrupts

crystal packing more effectively than a simple halogen, often improving the solubility profile

of the final drug candidate.

Diagram 2: Reactivity & Functionalization
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Caption: The 4-chloro core serves as a divergence point for creating diverse bioactive libraries.

Safety & Handling
Corrosivity: The 4-chloro derivative releases HCl upon contact with moisture. It is corrosive

to skin and eyes.

Toxicity: Treat as a potent kinase inhibitor precursor. Avoid inhalation.

Waste: All aqueous waste from the

reaction must be neutralized with bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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